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Compound of Interest

Compound Name: Isopropyl! 4-hydroxybenzoate-d4

Cat. No.: B15557622

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the molecular characteristics of isotopically labeled compounds is paramount.
This technical guide provides a detailed analysis of the molecular weight of Isopropyl 4-
hydroxybenzoate-d4, a deuterated analog of the antimicrobial agent Isopropyl 4-
hydroxybenzoate.

Quantitative Data Summary

The determination of the molecular weight of Isopropyl 4-hydroxybenzoate-d4 is derived
from the molecular weight of its non-deuterated counterpart and the atomic weights of
hydrogen and its isotope, deuterium. The key quantitative data are summarized in the table
below for straightforward comparison.
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Molecular Weight (

Compound/lsotope Chemical Formula Notes
g/mol )
Also known as
Isopropyl 4-
C10H1203 180.20 Isopropylparaben[1][2]
hydroxybenzoate
[3].
) Conventional atomic
Hydrogen (Protium) H 1.008 )
weight[1][4].
] A stable isotope of
Deuterium D or2H 2.014
hydrogen.
Isopropyl 4-
C10HsD4Os3 184.228 Calculated value.

hydroxybenzoate-d4

Experimental Protocols

The molecular weight of Isopropyl 4-hydroxybenzoate-d4 is a calculated value based on

established principles of mass spectrometry and isotopic substitution. The experimental

protocol to verify this would involve high-resolution mass spectrometry.

Methodology for Mass Spectrometry:

o Sample Preparation: A solution of Isopropyl 4-hydroxybenzoate-d4 is prepared in a

suitable volatile solvent (e.g., methanol or acetonitrile).

e Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, is calibrated using a known standard.

« lonization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, such as electrospray ionization (ESI) or atmospheric pressure

chemical ionization (APCI).

o Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured with high

precision.
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o Data Analysis: The monoisotopic mass of the molecular ion is determined from the resulting
mass spectrum. This experimental value is then compared to the calculated theoretical
mass.

Signaling Pathways and Logical Relationships

The logical process for determining the molecular weight of the deuterated compound is
illustrated below. This workflow highlights the substitution of hydrogen atoms with deuterium
atoms on the benzene ring, which is the common site for such labeling in aromatic compounds.

Isopropy(léllgﬁjlrgé)ék;enzoate Hydrogen (H) Deuterium (D)
Atomic Welght 1.008 Atomic Weight: 2.014

MW: 180.20 g/mol

Substltutlon of 4 Hydrogens
with 4 Deuteriums on the
benzene ring

'

Click to download full resolution via product page
Caption: Calculation workflow for the molecular weight of Isopropyl 4-hydroxybenzoate-d4.

The molecular formula for Isopropyl 4-hydroxybenzoate is C10H1203, with a molecular weight
of approximately 180.20 g/mol [1][2][3][4]. The "-d4" designation in Isopropyl 4-
hydroxybenzoate-d4 indicates that four hydrogen atoms have been replaced by deuterium
atoms. The atomic weight of hydrogen is approximately 1.008 amu, while the atomic weight of
deuterium is about 2.014 amu.

The calculation for the molecular weight of the deuterated compound is as follows:
 Start with the molecular weight of the non-deuterated compound: 180.20 g/mol

e Subtract the mass of four hydrogen atoms: 180.20 - (4 * 1.008) = 176.168 g/mol
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e Add the mass of four deuterium atoms: 176.168 + (4 * 2.014) = 184.224 g/mol
A more precise calculation using the monoisotopic masses would be:

e Molecular Weight of C10H1203: 180.2005 g/mol [4]

o Atomic Weight of Hydrogen (*H): 1.007825 u

e Atomic Weight of Deuterium (3H): 2.014102 u

Calculated Molecular Weight of CLOH8D403: (180.2005 - (4 * 1.007825)) + (4 * 2.014102) =
184.225608 g/mol

For practical laboratory purposes, the value of 184.23 g/mol is often used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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